Cas no 2112731-81-2 (N-(Azido-PEG2)-N-bis(PEG4-Boc))

• Product Name: N-(Azido-PEG2)-N-bis(PEG4-Boc)
• CAS No: 2112731-81-2
• MF: C₃₆H₇₀N₄O₁₄
• MW: 782.959412097931
• CID: 3045628
• PubChem ID: 126480420
• Update Time: 2025-10-29

N-(Azido-PEG2)-N-bis(PEG4-Boc) Chemical and Physical Properties

Names and Identifiers

• N-(Azido-PEG2)-N-bis(PEG4-t-butyl ester)
• N-(Azido-PEG2)-N-bis(PEG4-Boc)
• QUN 31812
• di-tert-butyl 16-(2-(2-(2-azidoethoxy)ethoxy)ethyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• CS-0115290
• AKOS040742196
• BP-23575
• HY-140867
• DA-75867
• N-(AZIDO-PEG2)-N-BIS(PEG4-T-BUTYLESTER)
• tert-butyl 3-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethyl-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• C70626
• MS-31422
• 2112731-81-2
• 1,31-di-tert-butyl 16-{2-[2-(2-azidoethoxy)ethoxy]ethyl}-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• R14-0059

• Inchi： 1S/C36H70N4O14/c1-8-40(12-16-46-19-22-49-24-23-47-20-17-43-13-9-32(41)53-35(2,3)4)31-34(51-29-27-45-15-11-38-39-37)52-30-28-50-26-25-48-21-18-44-14-10-33(42)54-36(5,6)7/h34H,8-31H2,1-7H3
• InChI Key： XDJIMXPEMUUWRR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCOCCOCCOCCN(CC)CC(OCCOCCN=[N+]=[N-])OCCOCCOCCOCCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 782.48885292g/mol
• Monoisotopic Mass: 782.48885292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 54
• Rotatable Bond Count: 43
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 163Ų

Additional information on N-(Azido-PEG2)-N-bis(PEG4-Boc)

Introduction to N-(Azido-PEG2)-N-bis(PEG4-Boc): A Novel Compound in Chemical and Biomedical Research

The compound with the CAS number 2112731-81-2 and the product name N-(Azido-PEG2)-N-bis(PEG4-Boc) represents a significant advancement in the field of polyethylene glycol (PEG) chemistry, which is widely utilized in pharmaceuticals, biotechnology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered considerable attention due to its potential applications in drug delivery systems, biomaterials, and biomedical research.

Polyethylene glycol (PEG) is a synthetic polymer known for its biocompatibility, hydrophilicity, and stability. It is commonly used as a modifier to enhance the pharmacokinetic properties of drugs, reduce immunogenicity, and improve solubility. The introduction of azido and Boc (tert-butoxycarbonyl) functional groups into PEG chains creates a versatile platform for further chemical modifications. The compound N-(Azido-PEG2)-N-bis(PEG4-Boc) combines two distinct PEG segments, each with specific functionalities that can be tailored for various applications.

The azido group (-N₃) is a versatile handle for click chemistry reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and drug development. This reaction allows for the rapid and efficient coupling of azido-modified molecules with alkyne-functionalized biomolecules, such as peptides, proteins, and nucleic acids. The Boc group (-COO-C(CH₃)₃) serves as a protecting group for amine functionalities, ensuring stability during synthetic processes before being deprotected under specific conditions to reveal the reactive amine.

In recent years, there has been a surge in research focused on developing novel drug delivery systems that leverage PEG-based polymers. The compound N-(Azido-PEG2)-N-bis(PEG4-Boc) offers a unique opportunity to explore innovative approaches in this area. For instance, it can be used to create pH-sensitive or enzyme-responsive drug carriers by incorporating additional functional groups that respond to specific biological stimuli. This flexibility makes it an attractive candidate for targeted drug delivery, where precise control over drug release is crucial.

Moreover, the dual functionality of this compound opens up possibilities in biomaterial design. By employing CuAAC reactions, researchers can conjugate therapeutic agents with biomaterials such as hydrogels or nanoparticles. This approach has shown promise in regenerative medicine, where functionalized biomaterials can promote tissue repair and regeneration. The ability to precisely modify the PEG chains also allows for fine-tuning of material properties such as biodegradability and mechanical strength.

The latest advancements in synthetic chemistry have further enhanced the utility of compounds like N-(Azido-PEG2)-N-bis(PEG4-Boc). Techniques such as solid-phase synthesis and continuous flow chemistry have made it possible to produce complex PEG-based molecules with high precision and yield. These methods are particularly valuable in pharmaceutical research, where scalability and reproducibility are essential for clinical translation.

Another exciting application lies in the field of bioimaging. Functionalized PEG polymers can be used as contrast agents for magnetic resonance imaging (MRI) or fluorescence imaging. The incorporation of azido groups allows for post-synthetic modifications that can link imaging probes to these polymers. This capability enables researchers to develop more sensitive and specific imaging techniques for early disease detection and monitoring treatment efficacy.

In conclusion, the compound with CAS number 2112731-81-2 and the product name N-(Azido-PEG2)-N-bis(PEG4-Boc) represents a significant advancement in PEG chemistry with broad applications in pharmaceuticals and biotechnology. Its unique structure and functional groups make it a valuable tool for developing novel drug delivery systems, biomaterials, and bioimaging techniques. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand even further.